Cas no 622-59-3 (4-Methylphenyl Isothiocyanate)

4-Methylphenyl Isothiocyanate structure
4-Methylphenyl Isothiocyanate structure
Product Name:4-Methylphenyl Isothiocyanate
CAS No:622-59-3
MF:C8H7NS
MW:149.212880373001
MDL:MFCD00004813
CID:39099
PubChem ID:12149
Update Time:2025-04-18

4-Methylphenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • p-tolyl isothiocyanate
    • 4-Methylphenyl isothiocyanate
    • 1-isothiocyanato-4-methylbenzene
    • Isothiocyanic Acid p-Tolyl Ester
    • p-tolylisothiocyanate
    • 4-methylphenylisothiocyanate
    • 4-Tolylisothiocyanate
    • Benzene, 1-isothiocyanato-4-methyl-
    • 4-Tolyl isothiocyanate
    • Isothiocyanic acid, p-tolyl ester
    • ISOTHIOCYANIC ACID, 4-TOLYL ESTER
    • 1-isothiocyanato-4-methyl-benzene
    • ABQKHKWXTUVKGF-UHFFFAOYSA-N
    • 4-methylbenzenisothiocyanate
    • 4methylphenyl isoth
    • InChI=1/C8H7NS/c1-7-2-4-8(5-3-7)9-6-10/h2-5H,1H
    • UNII-43U6A59KGV
    • 4-12-00-01938 (Beilstein Handbook Reference)
    • p-Tolyl isothiocyanate, 97%
    • 622-59-3
    • p-MethylphenylsenfA paragraph signl
    • 4-methyl-1-isothiocyanatobenzene
    • 4methylphenyl isothiocyanate
    • 4-methyl phenyl isothiocyanate
    • EINECS 210-745-5
    • J-802283
    • AKOS000212246
    • VS-01891
    • MFCD00004813
    • EN300-18201
    • SCHEMBL332260
    • 43U6A59KGV
    • A833681
    • D91139
    • CHEMBL4648542
    • FT-0618856
    • BP-12931
    • I0393
    • J-802145
    • DTXSID50211240
    • p-Methylphenyl isothiocyanate
    • NS00034984
    • BRN 0386032
    • DTXCID50133731
    • BBL008372
    • DB-073084
    • STL163641
    • AAA62259
    • 4-Methylphenyl Isothiocyanate
    • MDL： MFCD00004813
    • Inchi： 1S/C8H7NS/c1-7-2-4-8(5-3-7)9-6-10/h2-5H,1H3
    • InChI Key： ABQKHKWXTUVKGF-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=CC(C)=CC=1
    • BRN： 0386032

Computed Properties

  • Exact Mass: 149.03000
  • Monoisotopic Mass: 149.02992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 44.4

Experimental Properties

  • Color/Form: Low melting point solids.
  • Density: 1.1442 (rough estimate)
  • Melting Point: 25-26 °C (lit.)
  • Boiling Point: 237 °C(lit.)
    62 °C/0.3 mmHg(lit.)
  • Flash Point: Fahrenheit: 224.6 ° f
    Celsius: 107 ° c
  • Refractive Index: n20/D 1.6345(lit.)
  • Water Partition Coefficient: May decompose OSE
  • PSA: 44.45000
  • LogP: 2.72930
  • Sensitiveness: Moisture Sensitive
  • FEMA: 2349
  • Solubility: Soluble in water.

4-Methylphenyl Isothiocyanate Security Information

4-Methylphenyl Isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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